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Compound of Interest

Compound Name: Neodymium hydroxide

Cat. No.: B099786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the Chemical Abstracts Service

(CAS) number and detailed safety data for Neodymium Hydroxide. The following sections

offer a structured overview of its properties, hazards, handling procedures, and emergency

protocols, designed to ensure safe laboratory and research use.

Chemical Identification
Neodymium Hydroxide is an inorganic compound used in various applications, including as a

colorant for glassware and as a raw material for producing other neodymium compounds.[1][2]
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Identifier Value

Chemical Name Neodymium(III) Hydroxide

Synonyms
Neodymium trihydroxide, Neodymium

Hydrate[1][2][3]

CAS Number 16469-17-3[1][3][4][5][6][7]

EC Number 240-514-4[4][7]

Molecular Formula Nd(OH)₃[1][4]

Molecular Weight 195.26 g/mol [1][5][7]

Physical and Chemical Properties
Neodymium hydroxide is a pale violet, pink, or bluish powder.[1][2][8] It is insoluble in water

but soluble in mineral acids.[1][2]

Property Value

Appearance Pale violet/pink/bluish powder[1][8]

Solubility Insoluble in water; Soluble in mineral acids[1][2]

Stability
Stable under recommended storage

conditions[9]

Hazard Identification and GHS Classification
The GHS classification for Neodymium Hydroxide presents some variability across different

suppliers. While some reports indicate it does not meet GHS hazard criteria, a significant

portion of notifications to the European Chemicals Agency (ECHA) classify it as a hazardous

substance.[10] Researchers should handle this chemical with the caution required for a

potentially corrosive and irritating material.

GHS Pictogram:

corrosion GHS05[7][10]
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Signal Word:

Danger[7][10][11] or Warning[12][13]

Hazard Statements (H-Statements):

H314: Causes severe skin burns and eye damage.[7][10][11]

H315: Causes skin irritation.[13]

H319: Causes serious eye irritation.[13]

H335: May cause respiratory irritation.[12][13]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided in the table below.
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Code Description

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.[7][10]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[10][11][13]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[13]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[10][13]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[10]

[11]

P310
Immediately call a POISON CENTER or

doctor/physician.[11]

P405 Store locked up.[10][12]

P501
Dispose of contents/container to an approved

waste disposal plant.[10][12]

Experimental Protocols and Handling Procedures
While specific experimental protocols for toxicological studies are not detailed in standard

safety data sheets, the following handling and emergency procedures are derived from

aggregated safety information and constitute best practices for laboratory use.

A risk assessment should always precede handling. The following diagram illustrates the

recommended PPE workflow.
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Personal Protective Equipment (PPE) Protocol

Handling Neodymium Hydroxide

Use Engineering Controls
(Fume Hood, Ventilated Area)

Eye Protection:
Safety glasses with side-shields or goggles

Skin Protection:
Impermeable gloves and lab coat

Respiratory Protection:
NIOSH-approved respirator if dust is generated

Proceed with Experiment

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling Neodymium Hydroxide.

Handling: Avoid formation of dust and aerosols.[14] Use only in a well-ventilated area or

under a chemical fume hood.[12] Wash hands thoroughly after handling.[12]

Storage: Store in a cool, dry, and well-ventilated place.[1][2][12] Keep containers tightly

closed to prevent moisture absorption.[1][2][12]
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The following table summarizes the recommended first-aid procedures in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air. Keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.[9][12]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.[9][12]

Eye Contact

Rinse cautiously with water for several minutes,

also under the eyelids.[12] Remove contact

lenses, if present and easy to do. Continue

rinsing for at least 15 minutes. Immediately call

a physician.[9][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[9]

[11]

Risk Assessment and Control
A thorough risk assessment is mandatory before starting any experiment involving

Neodymium Hydroxide. The logical workflow for such an assessment is outlined below.
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Chemical Risk Assessment Workflow

1. Identify Hazards
(Review SDS: Corrosive, Irritant)

2. Assess Risks
(Evaluate exposure potential, quantity, duration)

Evaluate potential harm

3. Implement Control Measures
(PPE, Engineering Controls, SOPs)

Mitigate identified risks

4. Review & Monitor
(Periodically review effectiveness of controls)

Ensure ongoing safety

Click to download full resolution via product page

Caption: Logical workflow for a chemical risk assessment process.

Toxicological and Ecological Information
Toxicological Information: The chemical, physical, and toxicological properties have not been

fully investigated.[9] It is known to be a skin and eye irritant and may cause respiratory

irritation.[12][13] Some sources indicate it can cause severe skin burns.[8][10][11]

Ecological Information: Do not let the product enter drains or be released into the

environment.[9][14]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the specific SDS provided by your
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supplier before handling Neodymium Hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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